Cas no 30760-48-6 (Thiazolium,4,5-dihydro-3-methyl-2-(methylthio)-, iodide (1:1))

• Product Name: Thiazolium,4,5-dihydro-3-methyl-2-(methylthio)-, iodide (1:1)
• CAS No: 30760-48-6
• MF: C₅H₁₀INS₂
• MW: 275.174070835114
• CID: 306534
• PubChem ID: 207767
• Update Time: 2025-04-19

Thiazolium,4,5-dihydro-3-methyl-2-(methylthio)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Thiazolium,4,5-dihydro-3-methyl-2-(methylthio)-, iodide (1:1)
• 3-methyl-2-methylsulfanyl-4,5-dihydro-1,3-thiazol-3-ium,iodide
• 2-Methylthio-4,5-dihydrothiazol
• 2-Thiazolinium, 3-methyl-(2-methylthio)-, iodide
• 2-Thiazolinium, 3-methyl-2-methylthio-, iodide
• 3-Methyl-2-methylmercapto-4,5-dihydro-thiazolium, Jodid
• 3-methyl-2-methylsulfanyl-4,5-dihydro-thiazolium, iodide
• 3-Methyl-2-methylthio-2-thiazolinium iodide
• 3-Methyl-2-methylthio-2-thiazolinium-i
• 3-Methyl-2-methylthio-2-thiazoliniumiodid
• AC1L4JDJ
• Thiazolium, 4,5-dihydro-3-methyl-2-(methylthio)-, iodide
• Thiazolium,5-dihydro-3-methyl-2-(methylthio)-, iodide
• NSC-122620
• 3-methyl-2-(methylsulfanyl)-4,5-dihydro-1,3-thiazol-3-ium iodide
• NSC 122620
• DTXSID60952975
• HVTTVAGWEVMMMT-UHFFFAOYSA-M
• 3-Methyl-(2-methylthio)-2-thiazolinium iodide
• SCHEMBL9134102
• 30760-48-6
• AKOS024341240
• NSC122620

• Inchi： 1S/C5H10NS2.HI/c1-6-3-4-8-5(6)7-2;/h3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： HVTTVAGWEVMMMT-UHFFFAOYSA-M
• SMILES： [I-].S1C(=[N+](C)CC1)SC

Computed Properties

• Exact Mass: 148.0256
• Monoisotopic Mass: 274.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 3.01